Cas no 613-35-4 (Diacetylbenzidine)

• Product Name: Diacetylbenzidine
• CAS No: 613-35-4
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• CID: 504795
• PubChem ID: 11942
• Update Time: 2025-10-10

Diacetylbenzidine Chemical and Physical Properties

Names and Identifiers

• Acetamide,N,N'-[1,1'-biphenyl]-4,4'-diylbis-
• Diacetylbenzidine
• DIACETYLBENZIDINE,OFF-WHITE CRYSTALLINE SOLID
• N,N'-DIACETYL BENZIDINE
• N-[4-(4-acetamidophenyl)phenyl]acetamide
• N,N'-biphenyl-4,4'-diyldiacetamide
• NS00034647
• CHEBI:82308
• N,N'-(biphenyl-4,4'-diyl)diacetamide
• NSC-4717
• 4,4'-DIACETYLBENZIDINE [HSDB]
• 4,4'Diacetamidobiphenyl
• Q26840865
• N-{4'-acetamido-[1,1'-biphenyl]-4-yl}acetamide
• DB-053844
• 4',4'''-Biacetanilide
• 4,4'-Diacetylaminobiphenyl
• Acetamide,N'-4,4'-biphenylylenebis-
• UNII-2EE5599GQS
• N-[4'-(acetylamino)-1,1'-biphenyl-4-yl]acetamide
• 4,4'-Diacetamidobiphenyl
• Biphenyl, 4,4'-diacetamido-
• N,N'-4,4'-Biphenylylenebisacetamide
• NSC12409
• Oprea1_870996
• 4',4'''Biacetanilide
• CHEMBL1567221
• SCHEMBL3818831
• N,N'Diacetyl benzidine
• Acetamide,N'-[1,1'-biphenyl]-4,4'-diylbis-
• Acetamide, N,N'4,4'biphenylylenebis
• 4,4'-Diacetylamino-1,1'-biphenyl
• N,N'-Diacetylbenzidine
• Acetamide, N,N'-[1,1'-biphenyl]-4,4'-diylbis-
• STK122403
• HMS1530B09
• N-(4'-Acetylamino-biphenyl-4-yl)-acetamide
• NSC 12409
• N,N'-(1,1'-Biphenyl)-4,4'-diylbisacetamide
• DTXCID7016854
• Biphenyl, 4,4'diacetamido
• NSC-12409
• N,4'-Biphenylylenebisacetamide
• N,N'-(1,1'-Biphenyl)-4,4'-diylbis-acetamide
• C19217
• MFCD00048194
• BRN 2217711
• N,N'4,4'Biphenylylenebisacetamide
• 4-13-00-00373 (Beilstein Handbook Reference)
• CCRIS 197
• SR-01000596885-1
• 613-35-4
• WLN: 1VMR DR DMV1
• N,N'-[1,1'-biphenyl]-4,4'-diylbisacetamide
• AKOS000495581
• DIACETYLBENZIDINE, N,N-
• N-[4'-(Acetylamino)[1,1'-biphenyl]-4-yl]acetamide #
• Benzidine, N,N'-diacetyl-
• HSDB 5078
• Maybridge4_003199
• Acetamide, N,N'-(1,1'-biphenyl)-4,4'-diylbis-
• 4,4'Diacetylaminobiphenyl
• N,N'-DIACETYLBENZIDINE [IARC]
• Benzidine,N'-diacetyl-
• EINECS 210-338-2
• NCGC00176103-01
• CS-0362407
• Acetamide, N,N'-4,4'-biphenylylenebis-
• N,N'-[1,1'-Biphenyl]-4,4'-diylbis-acetamide
• SR-01000596885
• 2EE5599GQS
• CBDivE_014211
• N,N'Diacetylbenzidine
• NSC 4717
• Benzidine, N,N'diacetyl
• 4,4'-DIACETYLBENZIDINE
• DTXSID9036854
• N,N'-([1,1'-biphenyl]-4,4'-diyl)diacetamide
• AI3-08917
• N,1'-Biphenyl)-4,4'-diylbis-acetamide
• Oprea1_734946
• MLS000682798
• Acetamide, N,N'(1,1'biphenyl)4,4'diylbis
• N,N'-DIACETYLBENZIDINE (IARC)
• N,N-Diacetylbenzidine
• N,N'-(1,1'-Biphenyl)-4,4'-diylbis-acetamide 4',4'''-biacetanilide
• NSC4717
• SMR000312155
• N,N'(1,1'Biphenyl)4,4'diylbisacetamide
• HMS2587G07

• Inchi： 1S/C16H16N2O2/c1-11(19)17-15-7-3-13(4-8-15)14-5-9-16(10-6-14)18-12(2)20/h3-10H,1-2H3,(H,17,19)(H,18,20)
• InChI Key： CZVHCFKUXGRABC-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)C1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 268.12100
• Monoisotopic Mass: 268.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 1.9
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.1028 (rough estimate)
• Melting Point: 317°C
• Boiling Point: 411.48°C (rough estimate)
• Refractive Index: 1.6240 (estimate)
• PSA: 58.20000
• LogP: 3.41640

Diacetylbenzidine Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 22-36
• RTECS：DT2800000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22